Cas no 400-91-9 (1-Bromo-5-fluoro-2,4-dinitrobenzene)

• Product Name: 1-Bromo-5-fluoro-2,4-dinitrobenzene
• CAS No: 400-91-9
• MF: C₆H₂BrFN₂O₄
• MW: 264.993484020233
• MDL: MFCD00024181
• CID: 335091
• PubChem ID: 223077
• Update Time: 2025-05-19

1-Bromo-5-fluoro-2,4-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-bromo-5-fluoro-2,4-dinitro-
• 1-Bromo-5-fluoro-2,4-dinitrobenzene
• 3-BROMO-4,6-DINITROFLUOROBENZENE
• Z596257456
• AS-36531
• A924480
• 400-91-9
• DTXSID70278830
• EN300-49966
• DLNYTDLCDYDPLV-UHFFFAOYSA-
• MFCD00024181
• NSC-10237
• FT-0632091
• CS-0170889
• InChI=1/C6H2BrFN2O4/c7-3-1-4(8)6(10(13)14)2-5(3)9(11)12/h1-2H
• 1-Fluor-3-brom-4,6-dinitrobenzol
• (4-METHOXY-PHENYLAMINO)-ACETICACIDHYDRAZIDE
• SCHEMBL7759334
• 1-bromo-5-fluoro-2,4-dinitro-benzene
• AKOS015834827
• 3-bromo-4 6-dinitrofluorobenzene
• NSC10237
• 5-bromo-2,4-dinitrofluorobenzene
• DB-049531
• 1-Bromo-2,4-dinitro-5-fluorobenzene

• MDL： MFCD00024181
• Inchi： 1S/C6H2BrFN2O4/c7-3-1-4(8)6(10(13)14)2-5(3)9(11)12/h1-2H
• InChI Key： DLNYTDLCDYDPLV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])F

Computed Properties

• Exact Mass: 263.91800
• Monoisotopic Mass: 263.918197
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 91.6

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.984
• Boiling Point: 301°C at 760 mmHg
• Flash Point: 135.8°C
• Refractive Index: 1.622
• PSA: 91.64000
• LogP: 3.45100

1-Bromo-5-fluoro-2,4-dinitrobenzene Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P264;P270;P301+P312;P330
• Storage Condition：Room temperature

Additional information on 1-Bromo-5-fluoro-2,4-dinitrobenzene

Introduction to 1-Bromo-5-fluoro-2,4-dinitrobenzene (CAS No. 400-91-9)

1-Bromo-5-fluoro-2,4-dinitrobenzene (CAS No. 400-91-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromine atom, a fluorine atom, and two nitro groups attached to a benzene ring. The combination of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in various synthetic pathways.

The chemical formula of 1-Bromo-5-fluoro-2,4-dinitrobenzene is C₆H₂BrF(NO₂)₂. Its molecular weight is approximately 238.03 g/mol. The compound is typically a yellow crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). These solubility properties make it suitable for use in a wide range of chemical reactions and processes.

In the context of organic synthesis, 1-Bromo-5-fluoro-2,4-dinitrobenzene serves as an important building block for the preparation of more complex molecules. Its bromine and fluorine substituents provide multiple points of functionalization, allowing for the introduction of various functional groups through substitution reactions. The nitro groups can be reduced to amino groups, which can then be further modified to create a diverse array of derivatives. This versatility has made it an essential reagent in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

Recent research has highlighted the potential applications of 1-Bromo-5-fluoro-2,4-dinitrobenzene in the development of novel therapeutic agents. For instance, studies have shown that compounds derived from this intermediate exhibit promising biological activities, including antimicrobial and anticancer properties. One notable example is the synthesis of fluoroquinolone derivatives, which are widely used as antibiotics due to their broad-spectrum activity against both Gram-positive and Gram-negative bacteria.

In addition to its role in pharmaceutical research, 1-Bromo-5-fluoro-2,4-dinitrobenzene has also found applications in materials science. The presence of bromine and fluorine atoms can influence the electronic and optical properties of materials derived from this compound. For example, researchers have explored the use of such compounds in the development of organic semiconductors and photovoltaic materials. These materials have the potential to improve the efficiency and performance of electronic devices and renewable energy systems.

The safety and environmental impact of 1-Bromo-5-fluoro-2,4-dinitrobenzene are important considerations in its use and handling. While it is not classified as a hazardous substance under current regulations, proper precautions should be taken to ensure safe handling and disposal. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas or fume hoods, and following established guidelines for waste management.

In conclusion, 1-Bromo-5-fluoro-2,4-dinitrobenzene (CAS No. 400-91-9) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an invaluable tool for researchers in fields ranging from organic synthesis to materials science. As ongoing research continues to uncover new uses and properties of this compound, its importance in the scientific community is likely to grow even further.